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Compound of Interest

Compound Name: Acetovanillone

Cat. No.: B370764 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, synthesis,

and biological activity of Acetovanillone, also widely known by its synonym Apocynin. It is

intended to serve as a technical resource, incorporating detailed experimental protocols and

quantitative data to support research and development endeavors.

Chemical Structure and Physicochemical Properties
Acetovanillone, systematically named 1-(4-hydroxy-3-methoxyphenyl)ethanone, is a natural

organic compound belonging to the acetophenone class.[1] Structurally, it is characterized by a

benzene ring substituted with a hydroxyl group, a methoxy group, and an acetyl group at

positions 4, 3, and 1, respectively.[1][2] This arrangement of functional groups is critical to its

chemical reactivity and biological activity.

The molecule is largely planar, with all carbon and oxygen atoms of the substituted ring lying in

the same plane.[3] Its natural occurrences are diverse, having been isolated from plants such

as Picrorhiza kurroa and the Canadian hemp (Apocynum cannabinum), and it is also a known

byproduct of lignin degradation.[4][5]

Quantitative Physicochemical Data
The key physicochemical properties of Acetovanillone are summarized in the table below for

easy reference and comparison.
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Property Value Reference(s)

IUPAC Name
1-(4-hydroxy-3-

methoxyphenyl)ethanone
[1][6]

Synonyms

Apocynin, 4'-Hydroxy-3'-

methoxyacetophenone,

Acetoguaiacone

[1][6]

CAS Number 498-02-2 [1][6]

Molecular Formula C₉H₁₀O₃ [1][6]

Molecular Weight 166.17 g/mol [1][6]

Appearance
White to off-white or yellowish

crystalline powder
[4][7][8]

Melting Point 112-116 °C [8][9]

Boiling Point 297.5 °C at 760 mmHg [8]

Solubility

Soluble in hot water, alcohol,

DMSO (≥100 mg/mL), and

essential oils. Sparingly

soluble in cold water.

[7][8]

InChI

InChI=1S/C9H10O3/c1-6(10)7-

3-4-8(11)9(5-7)12-2/h3-

5,11H,1-2H3

[6]

Canonical SMILES
CC(=O)C1=CC(=C(C=C1)O)O

C
[6]

Synthesis of Acetovanillone
The most common and industrially significant method for synthesizing Acetovanillone is the

Friedel-Crafts acylation of guaiacol.[4] This electrophilic aromatic substitution reaction

introduces an acetyl group onto the guaiacol ring, preferentially at the para-position relative to

the hydroxyl group due to steric hindrance from the adjacent methoxy group.
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Synthetic Workflow Diagram
The diagram below illustrates the logical flow of a typical Friedel-Crafts acylation synthesis of

Acetovanillone.

Caption: General workflow for the synthesis of Acetovanillone.

Detailed Experimental Protocol: Friedel-Crafts Acylation
This protocol describes a representative laboratory-scale synthesis of Acetovanillone from

guaiacol and acetyl chloride using an aluminum chloride catalyst.[1][4]

Materials:

Guaiacol (1.0 eq)

Anhydrous Aluminum Chloride (AlCl₃) (1.2 eq)

Acetyl Chloride (1.1 eq)

Dichloromethane (DCM), anhydrous

Hydrochloric Acid (HCl), 3M

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄)

Ice

Round-bottom flask, addition funnel, reflux condenser, magnetic stirrer, and heating mantle

Separatory funnel

Procedure:

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen), suspend anhydrous aluminum chloride (1.2 eq) in anhydrous DCM. Cool the
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suspension to 0 °C in an ice bath.

Addition of Reactants: To the cooled suspension, add guaiacol (1.0 eq). In a separate, dry

addition funnel, charge acetyl chloride (1.1 eq) diluted with a small amount of anhydrous

DCM.

Acylation Reaction: Add the acetyl chloride solution dropwise to the stirred reaction mixture

over 30-60 minutes, ensuring the temperature remains below 5 °C. After the addition is

complete, allow the mixture to warm to room temperature and then heat under reflux for 1-2

hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, cool the flask in an ice bath. Slowly and carefully

quench the reaction by pouring the mixture over a beaker of crushed ice and 3M HCl. Stir

until all solids have dissolved.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract

the aqueous layer twice more with DCM.

Washing: Combine the organic extracts and wash sequentially with 3M HCl, water, saturated

NaHCO₃ solution, and finally with brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude

product.

Purification: Purify the crude solid by recrystallization from a suitable solvent system (e.g.,

ethanol/water or toluene/hexane) or by column chromatography on silica gel to afford pure

Acetovanillone.[4]

Spectroscopic Data and Characterization
The structure of Acetovanillone is confirmed by various spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (CDCl₃, 90 MHz): Chemical shifts (δ) are typically observed at approximately 2.56

ppm (singlet, 3H, -COCH₃), 3.93 ppm (singlet, 3H, -OCH₃), 6.36 ppm (singlet, 1H, Ar-OH),

6.9-7.0 ppm (doublet, 1H, Ar-H), and 7.5-7.6 ppm (multiplet, 2H, Ar-H).[2]
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¹³C NMR (CDCl₃, 15.09 MHz): Key carbon signals are observed around δ 26.07 (-COCH₃),

56.04 (-OCH₃), 110.22 (Ar-CH), 114.21 (Ar-CH), 124.11 (Ar-CH), 130.07 (Ar-C), 146.99 (Ar-

C), 150.95 (Ar-C), and 197.26 (C=O).[2]

Infrared (IR) Spectroscopy
The IR spectrum shows characteristic absorption bands for its functional groups:

A broad peak around 3300-3500 cm⁻¹ corresponding to the O-H stretching of the phenolic

hydroxyl group.

A strong, sharp peak around 1660-1680 cm⁻¹ due to the C=O stretching of the ketone.

Peaks in the 1580-1600 cm⁻¹ and 1450-1500 cm⁻¹ regions for the C=C stretching of the

aromatic ring.

A peak around 1270 cm⁻¹ for the C-O stretching of the aryl ether.

Biological Activity and Mechanism of Action
Acetovanillone is most renowned in the biomedical field as a selective inhibitor of NADPH

oxidase (NOX) enzymes.[6][7] These enzymes are a primary source of reactive oxygen species

(ROS) in inflammatory cells like neutrophils and macrophages.

Mechanism of NADPH Oxidase Inhibition
The NOX enzyme complex is composed of membrane-bound subunits (e.g., gp91phox and

p22phox) and cytosolic regulatory subunits (e.g., p47phox, p67phox, and Rac).[9] In resting

cells, these components are separate and the enzyme is inactive. Upon cellular stimulation

(e.g., by pathogens or inflammatory signals), the cytosolic subunits translocate to the cell

membrane and assemble with the membrane-bound components to form the active oxidase.

Acetovanillone's primary mechanism of action is the inhibition of this assembly process. It

specifically prevents the translocation of the crucial p47phox subunit from the cytosol to the cell

membrane.[8] By blocking this step, Acetovanillone prevents the formation of the functional

enzyme complex, thereby inhibiting the production of superoxide (O₂⁻) and subsequent ROS.
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It is important to note that Acetovanillone is considered a prodrug; it is believed to be

activated by peroxidases, such as myeloperoxidase (MPO) present in phagocytes, to form a

dimeric species (diapocynin) which may be the more active inhibitory compound.[5][8]

Signaling Pathway Diagram
The following diagram illustrates the inhibitory effect of Acetovanillone on the NADPH oxidase

signaling pathway.

Caption: Inhibition of NADPH oxidase assembly by Acetovanillone.

Quantitative Biological Activity
Acetovanillone's inhibitory potency and antioxidant effects have been quantified in various

studies.

Parameter Value / Effect Reference(s)

IC₅₀ for NADPH Oxidase 10 µM [6]

Effect on Lipid Peroxidation

(MDA)

Decreased MDA content by

40.6% in a rat model of cardiac

injury.

Effect on Antioxidant Enzymes

(SOD)

Increased Superoxide

Dismutase (SOD) levels by

126.3% in the same model.

Experimental Protocol: NADPH Oxidase Activity
Assay
This protocol provides a generalized method for assessing NADPH oxidase activity in

stimulated neutrophils using a lucigenin-based chemiluminescence assay, suitable for

determining the IC₅₀ of an inhibitor like Acetovanillone.[5]

Objective: To measure the production of superoxide from neutrophils and assess the inhibitory

effect of Acetovanillone.
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Materials:

Human Polymorphonuclear Neutrophils (PMNs), isolated from fresh blood.

Lucigenin

Phorbol 12-myristate 13-acetate (PMA) or opsonized zymosan (OPZ) as a stimulus.

Acetovanillone (Apocynin) stock solution in DMSO.

Hanks' Balanced Salt Solution (HBSS).

96-well white opaque microplate.

Luminometer (plate reader with chemiluminescence detection).

Procedure:

Cell Preparation: Isolate PMNs from healthy donor blood using a standard method like Ficoll-

Paque density gradient centrifugation followed by dextran sedimentation. Resuspend the

purified PMNs in HBSS to a final concentration of 1-2 x 10⁶ cells/mL.

Inhibitor Incubation: In the wells of the 96-well plate, add 50 µL of the PMN suspension. Add

50 µL of HBSS containing various concentrations of Acetovanillone (e.g., ranging from 0.1

µM to 100 µM). Include a vehicle control (DMSO) and a no-cell blank. Incubate the plate at

37 °C for 15-30 minutes.

Assay Initiation: Prepare a working solution of lucigenin (as the superoxide probe) and PMA

(as the stimulus) in HBSS. Add 100 µL of this solution to each well to initiate the reaction.

Final concentrations should be in the range of 100-200 µM for lucigenin and ~1 µg/mL for

PMA.

Chemiluminescence Measurement: Immediately place the plate into a luminometer pre-

heated to 37 °C. Measure the chemiluminescence signal kinetically over 30-60 minutes, with

readings taken every 1-2 minutes.

Data Analysis: For each concentration of Acetovanillone, calculate the area under the curve

(AUC) or the peak chemiluminescence value. Subtract the background reading from the no-
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cell blank. Normalize the data to the vehicle control (defined as 100% activity).

IC₅₀ Determination: Plot the normalized activity (%) against the logarithm of the

Acetovanillone concentration. Fit the data to a four-parameter logistic (sigmoidal dose-

response) curve to calculate the IC₅₀ value, which is the concentration of Acetovanillone
that causes 50% inhibition of the NADPH oxidase activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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